5-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile

• IUPAC Name: 6-amino-5-[(3,4-dihydroxyphenyl)methylideneamino]-2-oxo-1-phenylpyrimidine-4-carbonitrile
• InChI: InChI=1S/C18H13N5O3/c19-9-13-16(21-10-11-6-7-14(24)15(25)8-11)17(20)23(18(26)22-13)12-4-2-1-3-5-12/h1-8,10,24-25H,20H2
• InChI Key: KXKIYMKSXZYDGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(C(=NC2=O)C#N)N=CC3=CC(=C(C=C3)O)O)N
• Molecular Formula: C18H13N5O3
• Molecular Weight: 347.3 g/mol
• CAS No.: 1274947-87-3

Description

5-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile is a useful research compound. Its molecular formula is C18H13N5O3 and its molecular weight is 347.334. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Azo Dyes

Several studies have focused on the synthesis and spectroscopic characterization of novel heterocyclic azo dyes. These compounds exhibit promising antimicrobial and anticancer activities, showcasing their potential in medical and pharmaceutical research. For instance, Mallikarjuna and Keshavayya (2020) synthesized novel sulfamethaxazole-based azo dyes, demonstrating significant anti-tubercular activity and potential as anticancer agents (Mallikarjuna & Keshavayya, 2020).

Applications in Material Science

Research on functional polymers and their synthesis, such as the work by Yoshida and Vogl (1982), indicates the potential of these materials in creating advanced polymers with specific optical or mechanical properties. This could lead to applications in coatings, electronic devices, and nanotechnology (Yoshida & Vogl, 1982).

Photocatalysis and Light-Driven Reactions

Studies on the light-driven azidation and difunctionalization of vinyl arenes, as explored by Wu et al. (2019), open avenues for developing novel synthetic methodologies that leverage visible light catalysis. This research can significantly impact the synthesis of complex molecules in a sustainable and efficient manner (Wu et al., 2019).

Chemical Modifications and Reactivity Studies

Investigations into the reactivity of specific chemical groups, such as the study on geminal vinyl diazides by Saalfrank et al. (1991), provide foundational knowledge that could be applied to the synthesis of novel compounds or the development of new reaction pathways (Saalfrank et al., 1991).